Cas no 1355917-47-3 (tert-Butyl 3-((3-nitropyridin-2-yl)amino)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-((3-nitropyridin-2-yl)amino)pyrrolidine-1-carboxylate
• CAS No: 1355917-47-3
• MF: C₁₄H₂₀N₄O₄
• MW: 308.333003044128
• CID: 2091694
• PubChem ID: 56786766
• Update Time: 2025-06-09

tert-Butyl 3-((3-nitropyridin-2-yl)amino)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-((3-nitropyridin-2-yl)amino)pyrrolidine-1-carboxylate
• Z1173771159
• 1355917-47-3
• SB49161
• tert-Butyl3-((3-nitropyridin-2-yl)amino)pyrrolidine-1-carboxylate
• G65038
• DB-217647
• SCHEMBL12126177
• tert-butyl 3-[(3-nitropyridin-2-yl)amino]pyrrolidine-1-carboxylate
• 3-(3-Nitro-pyridin-2-ylamino)-pyrrolidine-1-carboxylic acid tert-butyl ester
• AKOS024463058

• MDL： MFCD22631744
• Inchi： 1S/C14H20N4O4/c1-14(2,3)22-13(19)17-8-6-10(9-17)16-12-11(18(20)21)5-4-7-15-12/h4-5,7,10H,6,8-9H2,1-3H3,(H,15,16)
• InChI Key： ILLSIIVHFYOOJM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(C1)NC1C(=CC=CN=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 308.14845513g/mol
• Monoisotopic Mass: 308.14845513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 100Ų

Additional information on tert-Butyl 3-((3-nitropyridin-2-yl)amino)pyrrolidine-1-carboxylate

Introduction to Tert-Butyl 3-((3-Nitropyridin-2-yl)amino)pyrrolidine-1-carboxylate (CAS No. 1355917-47-3)

Tert-butyl 3-((3-nitropyridin-2-yl)amino)pyrrolidine-1-carboxylate, identified by its CAS number 1355917-47-3, is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structure of this molecule incorporates several key functional groups, including a tert-butyl moiety, an amino group linked to a nitropyridine ring, and a pyrrolidine carboxylate moiety, which collectively contribute to its unique chemical and biological properties.

The tert-butyl group, a branched alkyl group, is often incorporated into molecules to enhance their metabolic stability and solubility. This feature is particularly valuable in drug design, as it can improve the bioavailability of the compound. The presence of the amino group further enhances the compound's reactivity, allowing for various chemical modifications and functionalizations. These modifications are crucial in the development of novel therapeutic agents, as they enable researchers to fine-tune the biological activity of the molecule.

The nitropyridine ring is another critical component of Tert-butyl 3-((3-nitropyridin-2-yl)amino)pyrrolidine-1-carboxylate. Nitropyridines are known for their ability to interact with biological targets in diverse ways, often through redox processes or by acting as ligands for specific enzymes and receptors. In recent years, nitropyridine derivatives have been extensively studied for their potential applications in anticancer therapy, inflammation modulation, and neuroprotection. The specific substitution pattern on the nitropyridine ring in this compound likely contributes to its unique pharmacological profile.

The pyrrolidine carboxylate moiety adds another layer of complexity to the molecule. Pyrrolidine derivatives are commonly found in biologically active compounds due to their ability to mimic natural amino acid structures and interact with biological macromolecules. The carboxylate group further enhances the compound's solubility in polar environments, which is essential for its absorption and distribution within biological systems. This feature makes Tert-butyl 3-((3-nitropyridin-2-yl)amino)pyrrolidine-1-carboxylate a promising candidate for further investigation in drug development.

Recent studies have highlighted the potential of Tert-butyl 3-((3-nitropyridin-2-yl)amino)pyrrolidine-1-carboxylate as a lead compound for the development of novel therapeutic agents. Researchers have been particularly interested in its potential applications in the treatment of neurological disorders. The combination of the nitropyridine and pyrrolidine moieties suggests that this compound may interact with neurotransmitter systems or other key targets involved in neurological function. Preliminary studies have shown that derivatives of this class of compounds exhibit properties that could be beneficial in modulating neuronal activity and protecting against neurodegenerative processes.

In addition to its potential applications in neurology, Tert-butyl 3-((3-nitropyridin-2-yl)amino)pyrrolidine-1-carboxylate has also been explored for its anti-inflammatory properties. Inflammation is a critical factor in many diseases, including cardiovascular disorders, autoimmune conditions, and cancer. The ability of this compound to modulate inflammatory pathways could make it a valuable therapeutic agent. Recent research has demonstrated that nitropyridine derivatives can inhibit key inflammatory enzymes and signaling pathways, thereby reducing inflammation and associated symptoms.

The synthesis of Tert-butyl 3-((3-nitropyridin-2-yl)amino)pyrrolidine-1-carboxylate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The synthesis typically begins with the preparation of the nitropyridine intermediate, followed by functionalization with an amino group and subsequent coupling with a tert-butyl ester group. Each step must be carefully monitored using analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These techniques provide valuable information about the structure and purity of the intermediate compounds, ensuring that the final product meets the required standards.

The pharmacokinetic properties of Tert-butyl 3-((3-nitropyridin-2-yl)amino)pyrrolidine-1-carboxylate are also an area of active investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its potential therapeutic efficacy and safety profile. Preliminary studies suggest that this compound exhibits good oral bioavailability and moderate metabolic stability, making it a promising candidate for further development. However, additional studies are needed to fully characterize its pharmacokinetic behavior in vivo.

In conclusion, Tert-butyl 3-((3-nitropyridin-2-lyl)amino)pyrrolidine-1-carboxylate (CAS No. 1355917-47-3) is a versatile chemical compound with significant potential in pharmaceutical research. Its unique structure combines several functional groups that contribute to its biological activity and makes it a valuable tool for drug discovery. Recent studies have highlighted its potential applications in treating neurological disorders and modulating inflammation. Further research is needed to fully explore its therapeutic potential and optimize its pharmacokinetic properties.